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Compound of Interest

Compound Name:
Tert-butyl (5-formylpyridin-2-

YL)carbamate

Cat. No.: B173720 Get Quote

An In-depth Technical Guide to Tert-butyl (5-
formylpyridin-2-YL)carbamate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and

potential biological properties of Tert-butyl (5-formylpyridin-2-YL)carbamate. This

compound, a functionalized pyridine derivative, serves as a valuable building block in medicinal

chemistry and drug discovery due to its unique structural features.

Chemical Identity and Physical Properties
Tert-butyl (5-formylpyridin-2-YL)carbamate, also known as 2-(Boc-amino)pyridine-5-

carboxaldehyde, is a solid, off-white compound. Its core structure consists of a pyridine ring

substituted with a formyl group and a tert-butoxycarbonyl (Boc) protected amine.

Table 1: Physical and Chemical Properties of Tert-butyl (5-formylpyridin-2-YL)carbamate
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Property Value Source(s)

IUPAC Name
tert-butyl N-(5-formylpyridin-2-

yl)carbamate
[1]

CAS Number 199296-40-7 [1]

Molecular Formula C₁₁H₁₄N₂O₃ [2]

Molecular Weight 222.24 g/mol [2]

Appearance Off-white solid N/A

Melting Point 174-176 °C N/A

Boiling Point 316.3 ± 27.0 °C (Predicted) N/A

Solubility Soluble in water N/A

XLogP3 1.6 N/A

Hydrogen Bond Donor Count 1 [3]

Hydrogen Bond Acceptor

Count
4 [3]

Rotatable Bond Count 3 N/A

Chemical Synthesis and Characterization
The synthesis of Tert-butyl (5-formylpyridin-2-YL)carbamate can be achieved through a

multi-step process, typically starting from 2-aminopyridine. While a specific detailed protocol for

this exact molecule is not readily available in published literature, a general synthetic approach

can be proposed based on methods for analogous compounds.[3]

Proposed Synthetic Pathway
A plausible synthetic route involves the following key steps:

Formylation of 2-aminopyridine: This introduces the aldehyde group onto the pyridine ring.
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Protection of the amino group: The 2-amino group is then protected with a tert-

butoxycarbonyl (Boc) group to yield the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Tert-Butyl (5-formylpyridin-2-yl)carbamate [synhet.com]

2. tert-butyl N-(5-formylpyridin-2-yl)carbamate | C11H14N2O3 | CID 22034247 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. Buy tert-Butyl (3-formylpyridin-2-yl)carbamate | 116026-94-9 [smolecule.com]

To cite this document: BenchChem. [Physical and chemical properties of Tert-butyl (5-
formylpyridin-2-YL)carbamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b173720#physical-and-chemical-properties-of-tert-
butyl-5-formylpyridin-2-yl-carbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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